Cas no 34731-81-2 (Bicyclo[2.1.0]pentane-1-carboxylic acid, 4-cyano-)

• Product Name: Bicyclo[2.1.0]pentane-1-carboxylic acid, 4-cyano-
• CAS No: 34731-81-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 1466094
• Update Time: 2024-08-24

Bicyclo[2.1.0]pentane-1-carboxylic acid, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.0]pentane-1-carboxylic acid, 4-cyano-

• Inchi： 1S/C7H7NO2/c8-4-6-1-2-7(6,3-6)5(9)10/h1-3H2,(H,9,10)
• InChI Key： GCDYXMRNQXNHMM-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(C#N)(C1)CC2

Computed Properties

• Exact Mass: 137.04771

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 333.9±25.0 °C(Predicted)
• PSA: 61.09
• pka: 3.57±0.15(Predicted)